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Compound of Interest

Compound Name: Lrrk2/nuak1/tyk2-IN-1

Cat. No.: B15140512 Get Quote

Essential Safety and Handling Guide for
Lrrk2/nuak1/tyk2-IN-1
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of the

potent kinase inhibitor, Lrrk2/nuak1/tyk2-IN-1. The following procedures are designed to

ensure the safety of laboratory personnel and to provide a clear framework for the operational

use and subsequent disposal of this compound.

Immediate Safety and Handling Protocols
Lrrk2/nuak1/tyk2-IN-1 is a potent inhibitor of Leucine-rich repeat kinase 2 (LRRK2), NUAK

family SNF1-like kinase 1 (NUAK1), and Tyrosine kinase 2 (TYK2), with IC50 values in the low

nanomolar range. Due to its high potency and the lack of comprehensive public safety data,

this compound should be handled with extreme caution, treating it as a potentially hazardous

substance. A specific Safety Data Sheet (SDS) for Lrrk2/nuak1/tyk2-IN-1 was not publicly

available at the time of this writing; therefore, the following recommendations are based on

best practices for handling potent, biologically active small molecules.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent accidental exposure through

inhalation, skin contact, or ingestion.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents direct skin contact.

The outer glove should be

removed immediately after

handling the compound.

Eye Protection Chemical safety goggles.

Protects eyes from splashes or

aerosols of the compound,

especially when in solution.

Body Protection A fully buttoned lab coat.
Provides a barrier against

accidental spills.

Respiratory Protection
A fit-tested N95 respirator or

higher.

Recommended when handling

the powdered form of the

compound to prevent

inhalation of fine particles.

Engineering Controls
Control Specification Rationale

Ventilation
Use a certified chemical fume

hood.

Minimizes the risk of inhalation

of the powdered compound or

aerosols from solutions.

Work Surface Disposable bench liners.

Contains any potential spills

and simplifies the

decontamination process.

Operational Plans: From Receipt to Disposal
A clear and concise workflow is essential for the safe handling of Lrrk2/nuak1/tyk2-IN-1 at

every stage.
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Safe Handling and Disposal Workflow for Lrrk2/nuak1/tyk2-IN-1
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Store at -20°C (powder) or -80°C (in solvent)

Prepare Solutions in a Fume Hood

Handle Powder with Appropriate PPE
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Decontaminate Surfaces and Glassware

Dispose of Contaminated Waste as Hazardous
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Disposal Plan
All materials contaminated with Lrrk2/nuak1/tyk2-IN-1, including gloves, bench liners, pipette

tips, and excess solutions, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of this compound

down the drain or in regular trash.

Understanding the Mechanism of Action: Signaling
Pathways
Lrrk2/nuak1/tyk2-IN-1 exerts its effects by inhibiting three distinct kinases. Understanding the

signaling pathways they are involved in is crucial for interpreting experimental results.
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Signaling Pathways Inhibited by Lrrk2/nuak1/tyk2-IN-1
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Targeted Signaling Pathways

Chemical and Physical Data
A summary of the key quantitative data for Lrrk2/nuak1/tyk2-IN-1 is provided below for easy

reference.
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Property Value

Molecular Formula C₂₀H₁₁F₃N₆

Molecular Weight 392.34 g/mol

IC50 (LRRK2, NUAK1, TYK2) < 10 nM

Storage (Powder) -20°C

Storage (in Solvent) -80°C

Experimental Protocols
Detailed experimental protocols for the use of Lrrk2/nuak1/tyk2-IN-1 are not widely available

in the public domain. As a general guideline for in vitro studies, it is recommended to prepare a

concentrated stock solution in anhydrous dimethyl sulfoxide (DMSO). Subsequent dilutions into

aqueous buffers or cell culture media should be done immediately prior to use to minimize

precipitation. The final concentration of DMSO in the assay should be kept to a minimum

(typically <0.1%) to avoid solvent-induced artifacts. For cellular assays, the optimal

concentration of the inhibitor should be determined empirically through a dose-response

experiment.

This document is intended to provide essential safety and handling information. It is not a

substitute for a thorough risk assessment and compliance with all institutional and regulatory

guidelines. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance on handling and disposal of potent chemical compounds.

To cite this document: BenchChem. [Personal protective equipment for handling
Lrrk2/nuak1/tyk2-IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140512#personal-protective-equipment-for-
handling-lrrk2-nuak1-tyk2-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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